molecular formula C17H32O2 B8495793 15-Methylhexadec-2-enoic acid CAS No. 354585-31-2

15-Methylhexadec-2-enoic acid

Cat. No.: B8495793
CAS No.: 354585-31-2
M. Wt: 268.4 g/mol
InChI Key: ROTVJTQFFYWWKB-UHFFFAOYSA-N
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Description

15-Methylhexadec-2-enoic acid is a useful research compound. Its molecular formula is C17H32O2 and its molecular weight is 268.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

354585-31-2

Molecular Formula

C17H32O2

Molecular Weight

268.4 g/mol

IUPAC Name

15-methylhexadec-2-enoic acid

InChI

InChI=1S/C17H32O2/c1-16(2)14-12-10-8-6-4-3-5-7-9-11-13-15-17(18)19/h13,15-16H,3-12,14H2,1-2H3,(H,18,19)

InChI Key

ROTVJTQFFYWWKB-UHFFFAOYSA-N

Canonical SMILES

CC(C)CCCCCCCCCCCC=CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

13-methyl-tetradecanaldehyde (56.5 g, 0.25 mole), malonic acid (26.5 g, 0.51 mole), and pyridine (30.8 ml, 0.374 mole) were added to a flask and refluxed with heating for 3 hours. After cooling down 30% sulfuic acid was added and the reaction mixture was stirred for 3 hours under ice bath and then extracted by diethyl ether. Diethyl ether was removed by evaporation and product was subject to vacuum fractional distillation and 170–172° C./1.0 mmHg fraction was collected as 15-methyl-2-hexadecenoic acid (50.9 g, yield rate 76%).
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56.5 g
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26.5 g
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30.8 mL
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[Compound]
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sulfuic acid
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0 (± 1) mol
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